Cas no 57467-51-3 (2,5-Thiophenedicarboxylic acid, bis(4-methoxyphenyl) ester)

• Product Name: 2,5-Thiophenedicarboxylic acid, bis(4-methoxyphenyl) ester
• CAS No: 57467-51-3
• MF: C₂₀H₁₆O₆S
• MW: 384.402444839478
• CID: 345263
• PubChem ID: 71444119
• Update Time: 2025-04-19

2,5-Thiophenedicarboxylic acid, bis(4-methoxyphenyl) ester Chemical and Physical Properties

Names and Identifiers

• 2,5-Thiophenedicarboxylic acid, bis(4-methoxyphenyl) ester
• bis(4-methoxyphenyl) thiophene-2,5-dicarboxylate
• DTXSID30852918
• 57467-51-3

• Inchi： 1S/C20H16O6S/c1-23-13-3-7-15(8-4-13)25-19(21)17-11-12-18(27-17)20(22)26-16-9-5-14(24-2)6-10-16/h3-12H,1-2H3
• InChI Key： VLFSLBVUJFLRNH-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC2C=CC(=CC=2)OC)=CC=C1C(=O)OC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 384.06678
• Monoisotopic Mass: 384.06675940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 99.3Ų

Experimental Properties

• PSA: 71.06